3-cyclohexyl-N-(2-{[(naphthalen-2-yloxy)acetyl]amino}ethyl)-1,2,4-oxadiazole-5-carboxamide

• Molecular Formula: C23H26N4O4
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 3-cyclohexyl-N-[2-[(2-naphthalen-2-yloxyacetyl)amino]ethyl]-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C23H26N4O4/c28-20(15-30-19-11-10-16-6-4-5-9-18(16)14-19)24-12-13-25-22(29)23-26-21(27-31-23)17-7-2-1-3-8-17/h4-6,9-11,14,17H,1-3,7-8,12-13,15H2,(H,24,28)(H,25,29)
• InChI Key: ICRWQCHNHRFCEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NOC(=N2)C(=O)NCCNC(=O)COC3=CC4=CC=CC=C4C=C3

Description

3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE is a complex organic compound belonging to the class of oxadiazoles This compound is characterized by its unique structure, which includes a cyclohexyl group, a naphthyloxyacetyl moiety, and an oxadiazole ring

Preparation Methods

The synthesis of 3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE involves multiple steps, including the formation of the oxadiazole ring and the introduction of the naphthyloxyacetyl and cyclohexyl groups. The synthetic route typically starts with the preparation of the oxadiazole core, followed by the sequential addition of the other functional groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

When compared to similar compounds, 3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE stands out due to its unique combination of functional groups and structural features. Similar compounds include other oxadiazoles with different substituents, such as:

• N~2~-1,3-BENZOXAZOL-2-YL-3-CYCLOHEXYL-N-{2-[(4-METHOXYPHENYL)AMINO]ETHYL}-L-ALANINAMIDE
• N-CYCLOHEXYL-2-(((2-(3-NITROBENZYLIDENE)HYDRAZINO)(OXO)ACETYL)AMINO)BENZAMIDE

These compounds share some structural similarities but differ in their specific functional groups and resulting properties, highlighting the uniqueness of 3-CYCLOHEXYL-N~5~-(2-{[2-(2-NAPHTHYLOXY)ACETYL]AMINO}ETHYL)-1,2,4-OXADIAZOLE-5-CARBOXAMIDE.